5-(2-chlorobenzylidene)-2-(1-piperidinyl)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(2-chlorophenyl)methylidene]-2-piperidin-1-yl-1,3-thiazol-4-one
• InChI: InChI=1S/C15H15ClN2OS/c16-12-7-3-2-6-11(12)10-13-14(19)17-15(20-13)18-8-4-1-5-9-18/h2-3,6-7,10H,1,4-5,8-9H2/b13-10-
• InChI Key: JQFXMMIKLXBOIH-RAXLEYEMSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=O)C(=CC3=CC=CC=C3Cl)S2
• Isomeric SMILES: C1CCN(CC1)C2=NC(=O)/C(=C/C3=CC=CC=C3Cl)/S2
• Molecular Formula: C15H15ClN2OS
• Molecular Weight: 306.8 g/mol

Description

5-(2-chlorobenzylidene)-2-(1-piperidinyl)-1,3-thiazol-4(5H)-one, commonly known as CTZ, is a thiazole derivative that has been extensively studied for its potential therapeutic applications. CTZ is a yellow crystalline powder with a molecular weight of 347.89 g/mol and a melting point of 220-222°C.

Scientific Research Applications

Synthesis and Chemical Characterization

Research has demonstrated various synthesis pathways and chemical characterizations of derivatives related to the compound. For instance, a study by (Alemagna, Bacchetti, & Beltrame, 1968) explored the kinetics of reactions involving thiadiazoles, which are chemically related structures, providing insights into their nucleophilic exchange rates and the effects of substituents on reaction kinetics. Another research effort led by (Al-Omran, Mohareb, & El-Khair, 2014) outlined a new synthesis route for compounds with potential antitumor activities, highlighting the role of piperidine in the formation of key intermediates.

Potential Therapeutic Applications

Several studies have investigated the potential therapeutic applications of compounds structurally similar or related to the specified chemical formula. For example, (Mohammed, Attia, Nessim, & Shaaban, 2019) studied thiazolidinone derivatives as antioxidants for oil, indicating the possibility of their application in protecting against oxidative stress. Additionally, (Gomha & Khalil, 2012) demonstrated the use of ultrasound-promoted synthesis to create thiazole derivatives with cytotoxic activity, suggesting their potential use in cancer treatment.

Structural and Molecular Studies

Structural and molecular investigations are pivotal in understanding the properties and potential applications of these compounds. (Ismailova, Okmanov, Zi̇yaev, Shakhidoyatov, & Tashkhodjaev, 2014) presented a detailed analysis of the molecular structure of a related compound, providing insights into its stability and potential interactions.